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Compound of Interest

1-(Difluoromethyl)-1H-pyrazole-4-
Compound Name:
carbaldehyde

Cat. No.: B1472399

In the landscape of modern drug discovery and agrochemical development, the strategic
incorporation of fluorine atoms and specific heterocyclic scaffolds can dramatically enhance the
pharmacokinetic and pharmacodynamic properties of a molecule.[1] The 1-(Difluoromethyl)-1H-
pyrazole moiety has emerged as a "privileged scaffold,” appearing in numerous bioactive
compounds, including a new class of fungicides known as succinate dehydrogenase inhibitors
(SDHI).[2][3][4] 1-(Difluoromethyl)-1H-pyrazole-4-carbaldehyde is a key chemical
intermediate that serves as a versatile and powerful building block for accessing these complex
molecular architectures.[4]

The presence of the difluoromethyl (CHF2) group often improves metabolic stability, lipophilicity,
and binding affinity.[1] The pyrazole core is a bioisostere for other aromatic systems and
provides crucial hydrogen bonding capabilities.[5] This guide provides researchers, scientists,
and drug development professionals with a comprehensive overview of the core reactivity of
this intermediate, detailed experimental protocols for its key transformations, and the scientific
rationale behind these methodologies.

Physicochemical Properties and Safety Data

A thorough understanding of the physical properties and safety profile of any chemical
intermediate is a prerequisite for its safe and effective use.
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Property Value Source

1-(difluoromethyl)-1H-pyrazole-
IUPAC Name Internal
4-carbaldehyde

Molecular Formula CsHaF2N20 [6]

Molecular Weight 162.09 g/mol [6]
Typically a white to off-white

Appearance id General Knowledge
soli

1207836-09-5 (example, may
CAS Number Internal
vary)

Safety and Handling:

This compound should be handled with appropriate personal protective equipment (PPE),
including safety goggles, gloves, and a lab coat. Work should be conducted in a well-ventilated
fume hood.

GHS Hazard Statements:

H302: Harmful if swallowed.[6][7]

H315: Causes skin irritation.[6][7]

H319: Causes serious eye irritation.[6][7]

H335: May cause respiratory irritation.[6][7]

GHS Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[7]

o P280: Wear protective gloves/protective clothing/eye protection/face protection.[7]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[7]
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Core Reactivity: The Synergy of Aldehyde, Pyrazole,
and Difluoromethyl Groups

The synthetic versatility of 1-(difluoromethyl)-1H-pyrazole-4-carbaldehyde stems from the
reactivity of its aldehyde functional group, modulated by the electronic properties of the
difluoromethylpyrazole ring. The aldehyde carbon is electrophilic and readily undergoes
nucleophilic attack, serving as a handle for a wide array of chemical transformations. The
electron-withdrawing nature of the difluoromethyl group and the pyrazole ring enhances the
electrophilicity of the aldehyde, often leading to cleaner and more efficient reactions compared

to less electron-deficient aldehydes.
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POCls, Dry DMF
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Pyrazole-4-carbaldehyde Primary/Secondary Amine
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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